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Compound of Interest

Compound Name: 2,3-Dibromopropionic acid

Cat. No.: B165491

Safe Handling and Disposal of 2,3-
Dibromopropionic Acid

Essential Safety and Logistical Information for Laboratory Professionals

Handling 2,3-Dibromopropionic acid (CAS No. 600-05-5) in a research and development
setting necessitates stringent safety protocols to mitigate risks and ensure personnel safety.[1]
This compound is a corrosive solid that can cause severe skin burns, serious eye damage, and
respiratory irritation.[2][3] Furthermore, it is suspected of causing genetic defects.[2] Adherence
to the following operational and disposal plans is critical for its safe management.

Hazard Summary

2,3-Dibromopropionic acid is classified as a hazardous substance requiring careful handling.
[4] The primary hazards associated with this chemical are summarized below.
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Hazard Classification

Description

Skin Corrosion/Irritation

Category 1B: Causes severe skin burns.[2][3][5]

Serious Eye Damage/Irritation

Category 1: Causes serious eye damage.[2][4]

Germ Cell Mutagenicity

Category 2: Suspected of causing genetic
defects.[2]

Specific Target Organ Toxicity

Category 3: May cause respiratory system

irritation.[2]

Corrosive to Metals

Category 1: May be corrosive to metals.[2]

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the most critical
lines of defense against exposure.[1] The following table outlines the minimum PPE

requirements for handling 2,3-Dibromopropionic acid.
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Task EyelFace Hand Body Respiratory
as
Protection Protection Protection Protection
Chemical-
) ) ] Lab coat or
Routine Chemical safety resistant gloves ) Use only under a
chemical-

Handling/Weighi goggles and a (e.g., Butyl ) chemical fume
. resistant apron.
ng face shield.[6][7] rubber, o hood.[2]
Neoprene).
] Lab coat or
) Chemical safety ) ) Use only under a
Preparing Chemical- chemical- )
) goggles and a ) ) chemical fume
Solutions _ resistant gloves. resistant apron.
face shield.[6][7] 0 hood.[2]
A NIOSH-
approved
respirator with
Chemical safety Heavy-duty, Chemical- P3 (EN 143)
Spill Cleanup goggles and a chemical- resistant suit or cartridges is
face shield.[6][7] resistant gloves. coveralls. required if not in
a fume hood or if
dust is
generated.[6]
) Positive
Full facepiece, ]
) Full protective pressure, self-
self-contained ) ] ) )
R ] Chemical- gear, including a contained
Firefighting breathing ) ) )
resistant gloves. chemical- breathing
apparatus , ,
resistant suit.[2] apparatus
(SCBA).
(SCBA).[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for minimizing risk.

Operational Plan: Step-by-Step Handling Procedures

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[2] Read the Safety Data Sheet (SDS) thoroughly.
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[1]

e Engineering Controls: Always handle 2,3-Dibromopropionic acid within a certified chemical
fume hood to minimize inhalation exposure.[2]

e Donning PPE: Put on all required PPE as specified in the table above.

e Weighing and Transfer: When weighing the solid, use techniques that minimize dust
generation.[7] Use a spatula to carefully transfer the material. Avoid creating dust clouds.

e Adding to Solvents: When creating solutions, always add the acid to the solvent slowly;
never add the solvent to the acid.[4]

e Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[2] Decontaminate the work area.

o Storage: Store 2,3-Dibromopropionic acid in its original, tightly sealed container in a cool,
dry, well-ventilated area.[8][1] It should be segregated from incompatible materials such as
strong bases, oxidizing agents, and metals.[2][4]

Disposal Plan: Step-by-Step Waste Management

All waste containing 2,3-Dibromopropionic acid must be treated as hazardous waste.[4]

o Waste Segregation: Do not mix this waste with other waste streams. Keep it in a designated,
sealed, and properly labeled hazardous waste container.

o Container Management: Use a corrosive-resistant container for waste collection.

» Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, paper towels)
and contaminated PPE (e.g., gloves) must also be disposed of as hazardous waste.[7]

» Disposal: Arrange for pickup and disposal through your institution's environmental health and
safety (EHS) office. All disposal must comply with local, state, and federal regulations.[4] Do
not discharge any 2,3-Dibromopropionic acid waste into the sewer system.[2][4]

Emergency Procedures

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/ensuring-safety-best-practices-for-handling-2-3-dibromopropionic-acid-qr
https://www.benchchem.com/product/b165491?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/78147.pdf
https://datasheets.scbt.com/sc-238267.pdf
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b165491?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-23-dibromopropionic-acid-properties-and-applications
https://www.nbinno.com/article/other-organic-chemicals/ensuring-safety-best-practices-for-handling-2-3-dibromopropionic-acid-qr
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-238267.pdf
https://www.benchchem.com/product/b165491?utm_src=pdf-body
https://datasheets.scbt.com/sc-238267.pdf
https://pim-resources.coleparmer.com/sds/78147.pdf
https://datasheets.scbt.com/sc-238267.pdf
https://www.benchchem.com/product/b165491?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-238267.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Immediate and appropriate action is crucial in an emergency.

First Aid Measures

Exposure Route

Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[2]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2][9]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing all
contaminated clothing and shoes.[4][7] Seek

immediate medical attention.[2]

Move the person to fresh air.[2] If breathing is

difficult or has stopped, provide artificial

Inhalation o ) ) )
respiration.[9] Seek immediate medical
attention.[2]

Do NOT induce vomiting.[2] Rinse the mouth
) with water.[9] Never give anything by mouth to
Ingestion

an unconscious person.[2] Seek immediate

medical attention.

Spill Response Workflow

The following workflow outlines the procedural steps for managing a spill of 2,3-

Dibromopropionic acid.
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Workflow for 2,3-Dibromopropionic Acid Spill

Immediate Action

Evacuate Area & Alert Others

Assess Spill Size & Risk

Cleanup Procedure

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Cover with Inert Absorbent
(e.g., sand, vermiculite)

Sweep Up Carefully
Avoid Dust Generation

Place in Labeled
Hazardous Waste Container

Final Steps
A4

Decontaminate Spill Area

Dispose of Waste via EHS

Report Incident

Click to download full resolution via product page

Caption: Procedural workflow for responding to a 2,3-Dibromopropionic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. fishersci.com [fishersci.com]

3. 2,3-Dibromopropionic acid | C3H4Br202 | CID 11746 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. datasheets.scbt.com [datasheets.scbt.com]

. dcfinechemicals.com [dcfinechemicals.com]

. 2,3- IR 98% | Sigma-Aldrich [sigmaaldrich.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. innospk.com [innospk.com]

°
(] [00] ~ (o2} (621 iy

. aksci.com [aksci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2,3-
Dibromopropionic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165491#personal-protective-equipment-for-handling-
2-3-dibromopropionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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